Cas no 923131-94-6 (4-{(4-{(4-cyanophenyl)methylsulfanyl}-6-methylpyrimidin-2-yl)sulfanylmethyl}benzonitrile)

• Product Name: 4-{(4-{(4-cyanophenyl)methylsulfanyl}-6-methylpyrimidin-2-yl)sulfanylmethyl}benzonitrile
• CAS No: 923131-94-6
• MF: C₂₁H₁₆N₄S₂
• MW: 388.508541107178
• CID: 5427392
• Update Time: 2025-10-31

4-{(4-{(4-cyanophenyl)methylsulfanyl}-6-methylpyrimidin-2-yl)sulfanylmethyl}benzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-[[2-[(4-cyanophenyl)methylsulfanyl]-6-methylpyrimidin-4-yl]sulfanylmethyl]benzonitrile
• 4-{(4-{(4-cyanophenyl)methylsulfanyl}-6-methylpyrimidin-2-yl)sulfanylmethyl}benzonitrile

• Inchi： 1S/C21H16N4S2/c1-15-10-20(26-13-18-6-2-16(11-22)3-7-18)25-21(24-15)27-14-19-8-4-17(12-23)5-9-19/h2-10H,13-14H2,1H3
• InChI Key： HEJBDSLKTYNKRS-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC=C(CSC2C=C(C)N=C(SCC3=CC=C(C#N)C=C3)N=2)C=C1

Additional information on 4-{(4-{(4-cyanophenyl)methylsulfanyl}-6-methylpyrimidin-2-yl)sulfanylmethyl}benzonitrile

4-{(4-{(4-Cyanophenyl)methylsulfanyl}-6-methylpyrimidin-2-yl)sulfanylmethyl}benzonitrile: A Comprehensive Overview

The compound 4-{(4-{(4-cyanophenyl)methylsulfanyl}-6-methylpyrimidin-2-yl)sulfanylmethyl}benzonitrile, identified by the CAS registry number 923131-94-6, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its intricate structure, which includes a pyrimidine ring system, sulfur-containing functional groups, and cyano substituents. The presence of these functional groups suggests that this molecule may exhibit unique chemical reactivity and biological activity.

Recent studies have highlighted the importance of sulfur-containing heterocycles, such as pyrimidines, in drug discovery. Pyrimidine derivatives are known for their ability to interact with biological targets, including enzymes and receptors, making them valuable candidates in the development of therapeutic agents. The inclusion of cyano groups further enhances the molecule's electronic properties, potentially influencing its binding affinity and selectivity.

The synthesis of 4-{(4-{(4-cyanophenyl)methylsulfanyl}-6-methylpyrimidin-2-yl)sulfanylmethyl}benzonitrile involves a series of multi-step reactions, including nucleophilic substitutions and coupling reactions. Researchers have optimized these processes to achieve high yields and purity, ensuring the compound's reliability for further studies. The use of advanced analytical techniques, such as NMR spectroscopy and mass spectrometry, has been instrumental in confirming the compound's structure and purity.

In terms of applications, this compound has shown promise in preliminary biological assays. For instance, it has demonstrated moderate inhibitory activity against certain kinases, suggesting its potential role in anti-cancer therapies. Additionally, its sulfur-containing groups may contribute to antioxidant properties, making it a candidate for studies on oxidative stress-related diseases.

The structural uniqueness of 923131-94-6 also makes it an interesting subject for computational chemistry studies. Molecular modeling techniques have been employed to predict its interactions with various biological targets, providing insights into its potential mechanisms of action. These computational approaches have complemented experimental findings, offering a comprehensive understanding of the compound's behavior.

Furthermore, the integration of green chemistry principles in the synthesis of this compound has been a focus of recent research efforts. By utilizing environmentally friendly solvents and catalysts, scientists aim to reduce the ecological footprint associated with its production. This approach aligns with global initiatives to promote sustainable chemical practices.

In conclusion, 4-{(4-{(4-cyanophenyl)methylsulfanyl}-6-methylpyrimidin-2-yl)sulfanylmethyl}benzonitrile represents a significant advancement in the field of organic synthesis and drug discovery. Its unique structure, coupled with promising biological activity and eco-friendly synthesis methods, positions it as a valuable asset for future research and development efforts.